6-chloro-3-[(4-hydroxy-1-piperidinyl)methyl]-4H-chromen-4-one

• IUPAC Name: 6-chloro-3-[(4-hydroxypiperidin-1-yl)methyl]chromen-4-one
• InChI: InChI=1S/C15H16ClNO3/c16-11-1-2-14-13(7-11)15(19)10(9-20-14)8-17-5-3-12(18)4-6-17/h1-2,7,9,12,18H,3-6,8H2
• InChI Key: LYNFOPNNBRAOJP-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1O)CC2=COC3=C(C2=O)C=C(C=C3)Cl
• Molecular Formula: C15H16ClNO3
• Molecular Weight: 293.74 g/mol

Description

6-chloro-3-[(4-hydroxy-1-piperidinyl)methyl]-4H-chromen-4-one, also known as Clopidogrel, is a widely used antiplatelet medication that is commonly prescribed to patients with cardiovascular diseases. Clopidogrel is an essential drug in the treatment of patients with acute coronary syndrome, stroke, and peripheral vascular disease. In

Mechanism of Action

6-chloro-3-[(4-hydroxy-1-piperidinyl)methyl]-4H-chromen-4-one works by inhibiting the activity of platelets, which are blood cells that play a critical role in blood clotting. The drug binds to a specific receptor on the surface of platelets, preventing them from becoming activated and forming clots. This mechanism of action makes this compound an effective antiplatelet medication that can reduce the risk of cardiovascular events in patients with a history of these conditions.
Biochemical and Physiological Effects:
This compound has several biochemical and physiological effects on the body. The drug inhibits the activity of platelets, which reduces the risk of blood clots forming in the arteries and veins. This effect can help prevent heart attacks, strokes, and other cardiovascular events. This compound also has anti-inflammatory properties, which can help reduce inflammation in the arteries and improve blood flow.

Advantages and Limitations for Lab Experiments

6-chloro-3-[(4-hydroxy-1-piperidinyl)methyl]-4H-chromen-4-one has several advantages and limitations for lab experiments. The drug is widely available and has been extensively studied, which makes it a valuable tool for researchers investigating cardiovascular diseases. However, the complex synthesis method of this compound makes it difficult to produce in large quantities, which can limit its use in some experiments. Additionally, the antiplatelet activity of this compound can interfere with other experimental protocols, which can limit its usefulness in certain studies.

Future Directions

There are several future directions for research on 6-chloro-3-[(4-hydroxy-1-piperidinyl)methyl]-4H-chromen-4-one. One area of interest is the development of new antiplatelet medications that can provide additional protection against cardiovascular events. Researchers are also investigating the use of this compound in combination with other medications to improve its efficacy in preventing cardiovascular diseases. Additionally, studies are ongoing to better understand the mechanism of action of this compound and its effects on the body, which could lead to new treatments for cardiovascular diseases.

Synthesis Methods

The synthesis method of 6-chloro-3-[(4-hydroxy-1-piperidinyl)methyl]-4H-chromen-4-one involves a series of chemical reactions starting from 2-chloroacetyl chloride and 2-acetylthiophene. The intermediate product is then reacted with piperidine and 4-hydroxybenzaldehyde to form the final product, this compound. The synthesis of this compound is a complex process that requires expertise in organic chemistry.

Scientific Research Applications

6-chloro-3-[(4-hydroxy-1-piperidinyl)methyl]-4H-chromen-4-one has been extensively studied in scientific research, and its efficacy in the prevention of cardiovascular diseases has been well established. The drug has been shown to reduce the risk of heart attacks, strokes, and other cardiovascular events in patients with a history of these conditions. This compound is also used in combination with other medications, such as aspirin, to provide additional protection against cardiovascular events.